Cas no 623122-10-1 ((2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 623122-10-1
• MF: C₂₁H₁₆O₄S
• MW: 364.414344787598
• CID: 5555003
• Update Time: 2025-06-08

(2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[(3-methoxyphenyl)methoxy]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-[(3-methoxyphenyl)methoxy]-2-(2-thienylmethylene)-
• (2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H16O4S/c1-23-15-5-2-4-14(10-15)13-24-16-7-8-18-19(11-16)25-20(21(18)22)12-17-6-3-9-26-17/h2-12H,13H2,1H3
• InChI Key： PPLFMJNRIOQFIC-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=CC(OC)=C3)=CC=C2C(=O)C1=CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Compound Introduction: (2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 623122-10-1)

The compound (2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 623122-10-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including a benzofuran core and a thiophene substituent, contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzofuran scaffold is particularly noteworthy, as it is frequently encountered in biologically active molecules and has demonstrated efficacy in various pharmacological contexts. In particular, the methoxy and methylidene functional groups attached to the benzofuran ring enhance its reactivity and interaction with biological targets. The incorporation of a thiophen-2-yl moiety further diversifies its chemical profile, potentially influencing both its metabolic stability and pharmacokinetic properties.

The compound's structure also includes a 3-methoxyphenyl group, which is known to modulate electronic properties and influence binding affinity. This combination of structural features makes (2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one a promising candidate for further investigation in drug development. Researchers have been exploring its potential as a scaffold for designing molecules with enhanced bioactivity and selectivity.

In the realm of medicinal chemistry, the exploration of such complex molecules is driven by the need for innovative therapeutic solutions. The structural complexity of this compound allows for fine-tuning of its pharmacological properties through structural modifications. This flexibility is crucial for optimizing drug candidates for clinical use. Recent advancements in computational chemistry have enabled more efficient virtual screening of such molecules, accelerating the discovery process.

One of the key areas of interest is the compound's interaction with biological targets. The benzofuran and thiophene rings are known to engage in various non-covalent interactions with proteins and enzymes, making them valuable for designing small-molecule inhibitors. The specific arrangement of functional groups on these rings can significantly influence binding affinity and selectivity. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the desired framework while maintaining high yield and purity. Techniques such as cross-coupling reactions, cyclization processes, and functional group transformations are essential in achieving the target molecule. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if clinical success is achieved.

Furthermore, the compound's potential pharmacokinetic properties are under scrutiny. Factors such as solubility, metabolic stability, and distribution play a critical role in determining its suitability for therapeutic use. Computational modeling has been instrumental in predicting these properties before experimental validation is necessary. This approach saves valuable resources and reduces the time required for drug development.

Current research trends indicate that hybrid molecules combining multiple heterocyclic systems are gaining traction due to their enhanced biological activity. The synergistic effects of different structural motifs can lead to compounds with improved efficacy and reduced side effects. The unique combination of a benzofuran, thiophene, and aromatic ring system in this compound aligns well with these trends.

Evaluation of this compound's potential toxicity is another critical aspect before it can be considered for clinical trials. In vitro toxicity assays are conducted to assess its safety profile early in the development process. These assays provide insights into potential adverse effects and help prioritize candidates that proceed to more extensive testing.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their modified analogs. The structural motifs found in natural products often exhibit high bioactivity due to evolutionary optimization over millennia. By leveraging these structures, chemists can design novel molecules with improved pharmacological profiles.

The future direction of research on this compound may involve exploring its derivatives to enhance specific properties such as potency or selectivity. Structural modifications can be guided by insights from computational modeling and experimental data from initial assays. This iterative process is essential for optimizing drug candidates for clinical use.

In conclusion, (2Z)-6-(3-methoxyphenyl)methoxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 623122-10-1) represents a promising entity in pharmaceutical chemistry due to its complex structure and potential biological activity. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further investigation in drug discovery efforts aimed at addressing unmet medical needs.